Disodium zinc ethylenediaminetetraacetate tetrahydrate

Specification

• CAS No.: 176736-49-5
• Molecular Formula: C10H20N2Na2O12Zn
• Molecular Weight: 471.64154
• IUPAC Name: disodium;zinc;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;tetrahydrate
• Standard InChI: InChI=1S/C10H16N2O8.2Na.4H2O.Zn/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;;;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;4*1H2;/q;2*+1;;;;;+2/p-4
• SMILES: C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].O.O.O.O.[Na+].[Na+].[Zn+2]

Introduction

Chemical Identity and Structural Characteristics

Disodium zinc ethylenediaminetetraacetate tetrahydrate, abbreviated as DZEDTA, has the molecular formula C₁₀H₁₂N₂Na₂O₈Zn·4H₂O and a molecular weight of 471.65 g/mol. Its structure includes:

• Zinc ion (Zn²⁺) coordinated to four oxygen atoms and two nitrogen atoms from ethylenediaminetetraacetic acid (EDTA).

• Two sodium ions (Na⁺) balancing the charge of the EDTA ligand.

• Four water molecules of crystallization.

The compound’s SMILES notation is O=C1[O-][Zn+2]2([O-]C3=O)(N(C3)CC[N]2(C4)CC5=O)([O-]5)[O-]C4=O, and its InChI identifier is InChI=1S/C10H16N2O8.2Na.4H2O.Zn/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;;;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;41H2;/q;2+1;;;;;+2/p-4.

Synthesis and Production Methods

DZEDTA is synthesized via a multi-step process involving EDTA, sodium hydroxide, and zinc compounds. A typical industrial method includes:

Reaction Mechanism

• EDTA Sodium Salt Formation:
  EDTA reacts with sodium hydroxide to form disodium EDTA:

  $$\text{EDTA} + 2\text{NaOH} \rightarrow \text{Disodium EDTA} + 2\text{H}_2\text{O}$$

• Zinc Coordination:
  Disodium EDTA reacts with zinc oxide (ZnO) or zinc carbonate (ZnCO₃) in an aqueous medium:

  $$\text{Disodium EDTA} + \text{ZnO} \rightarrow \text{DZEDTA} + \text{Na}_2\text{O} + \text{H}_2\text{O}$$

Industrial Scale Production

A patent (CN1190413C) details optimized conditions for producing DZEDTA with high purity (>96%). Key parameters include:

Parameter	Embodiment 9	Embodiment 10	Embodiment 11
Zinc Oxide (kg)	61	111	33
Reaction Temp (°C)	76	98	112
Time (h)	2	3	1
Purity (%)	98.0	97.3	96.8

Higher temperatures and shorter reaction times often yield lower purity due to side reactions.

Chemical Properties and Reactivity

DZEDTA exhibits distinct properties due to its chelating ability and zinc coordination:

Key Properties

Property	Description
Solubility	Highly water-soluble, forming stable complexes with divalent cations.
Thermal Stability	Decomposes above 200°C, releasing water molecules and forming zinc oxides.
Flammability	Non-flammable.

Reactivity

DZEDTA participates in ligand substitution reactions, where Zn²⁺ is replaced by other metal ions (e.g., Fe³⁺, Cu²⁺):

$$\text{Zn-EDTA} + \text{M}^{n+} \rightarrow \text{M-EDTA} + \text{Zn}^{2+}$$

This property is leveraged in water treatment to remove heavy metals.

Applications

Agricultural Use

DZEDTA acts as a micronutrient fertilizer, delivering zinc to plants in bioavailable forms. Its chelation prevents soil fixation, ensuring efficient uptake by crops.

Industrial Applications

• Water Treatment: Removes heavy metals (Pb²⁺, Cd²⁺) via complexation.

• Textile Industry: Prevents metal ion interference with dye binding.

Biological and Medical Research

• Heavy Metal Detoxification: Investigated for removing toxic metals from biological systems.

• Enzyme Studies: Zinc-EDTA complexes inhibit metal-dependent enzymes, aiding in biochemical assays.

Comparative Analysis with Other EDTA Salts

Compound	Key Features	Applications
Disodium EDTA	Lacks Zn²⁺; general chelation agent	Analytical chemistry, food preservation
Calcium Disodium EDTA	Contains Ca²⁺; used in dietary supplements	Nutritional fortification
Tetrasodium EDTA	Four Na⁺ ions; less specific metal binding	Water softening, industrial cleaning
Disodium Zinc EDTA	Zn²⁺ enhances bioavailability; targeted agricultural use	Micronutrient fertilizers, plant nutrition

Biological Activity and Mechanisms

The zinc ion in DZEDTA plays a critical role in biological systems:

• Enzyme Cofactor: Zn²⁺ is essential for enzymes like carbonic anhydrase and RNA polymerase.

• Antioxidant Properties: Chelation of redox-active metals (e.g., Fe³⁺) reduces oxidative stress.

Research Findings and Optimization

Synthesis Challenges

• Purity Control: Higher reaction temperatures (>100°C) reduce purity due to side reactions.

• Cost Efficiency: Industrial methods prioritize lower temperatures (75–80°C) for optimal yield.

Future Directions

• Biomedical Applications: Exploring DZEDTA’s role in zinc supplementation or heavy metal poisoning treatment.

• Sustainability: Developing eco-friendly synthesis routes to minimize waste.